Cas no 2138137-92-3 (5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol)
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
- EN300-742831
- 2138137-92-3
-
- Inchi: 1S/C7H11N5O/c1-12-10-7(9-11-12)5-2-6(13)4-8-3-5/h2,6,8,13H,3-4H2,1H3
- InChI Key: BEJNBCWFBWBCJM-UHFFFAOYSA-N
- SMILES: OC1C=C(C2N=NN(C)N=2)CNC1
Computed Properties
- Exact Mass: 181.09635999g/mol
- Monoisotopic Mass: 181.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 75.9Ų
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-742831-1.0g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 1.0g |
$2083.0 | 2024-05-24 | |
| Enamine | EN300-742831-0.05g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 0.05g |
$1750.0 | 2024-05-24 | |
| Enamine | EN300-742831-0.1g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 0.1g |
$1834.0 | 2024-05-24 | |
| Enamine | EN300-742831-0.25g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 0.25g |
$1917.0 | 2024-05-24 | |
| Enamine | EN300-742831-0.5g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 0.5g |
$2000.0 | 2024-05-24 | |
| Enamine | EN300-742831-2.5g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 2.5g |
$4084.0 | 2024-05-24 | |
| Enamine | EN300-742831-5.0g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 5.0g |
$6043.0 | 2024-05-24 | |
| Enamine | EN300-742831-10.0g |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol |
2138137-92-3 | 95% | 10.0g |
$8961.0 | 2024-05-24 |
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
Comprehensive Analysis of 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138137-92-3): Structure, Applications, and Research Trends
The compound 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138137-92-3) has garnered significant attention in pharmaceutical and chemical research due to its unique heterocyclic structure. This molecule combines a tetrazole ring with a tetrahydropyridine scaffold, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, a property that enhances metabolic stability and bioavailability in therapeutic agents.
In recent years, the demand for tetrazole-containing compounds like this one has surged, driven by their applications in medicinal chemistry and biomaterials. A 2023 study highlighted its role in modulating enzyme inhibition, especially in targeting inflammatory pathways. The hydroxyl group at the 3-position of the tetrahydropyridine ring further allows for derivatization, enabling the synthesis of novel small-molecule inhibitors. This adaptability aligns with current trends in personalized medicine, where researchers seek modular building blocks for tailored therapies.
From a synthetic perspective, the CAS No. 2138137-92-3 compound exemplifies advancements in green chemistry. Its preparation often involves catalytic cyclization methods, reducing hazardous byproducts—a priority for sustainable pharmaceutical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, as even minor impurities can impact biological activity. These methodologies resonate with the industry's shift toward Quality by Design (QbD) principles.
Beyond therapeutics, this compound's electronic properties have sparked interest in material science. Its conjugated system exhibits potential for organic semiconductors, a field gaining traction with the rise of flexible electronics. Startups are exploring its integration into biodegradable sensors, addressing global concerns about e-waste. Such interdisciplinary applications underscore its relevance in both life sciences and advanced materials.
Frequently asked questions about 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol include inquiries about its solubility profile, stability under physiological conditions, and scalable synthesis routes. Addressing these queries, recent patents disclose optimized formulations using co-crystallization techniques to enhance shelf-life. Additionally, computational models predict its ADMET properties, aiding virtual screening pipelines—an approach increasingly adopted in AI-driven drug discovery platforms.
In conclusion, CAS No. 2138137-92-3 represents a nexus of innovation across multiple disciplines. Its structural features cater to evolving needs in precision medicine and sustainable technology, while ongoing research continues to uncover novel applications. As the scientific community prioritizes molecular diversity and environmental responsibility, this compound stands poised to play a pivotal role in next-generation solutions.
2138137-92-3 (5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)